Cas no 6367-42-6 (D-Aspartic acid alpha-benzyl ester)

D-Aspartic acid alpha-benzyl ester is a chiral ester derivative of D-aspartic acid, commonly utilized in peptide synthesis and pharmaceutical research. The benzyl ester group enhances solubility in organic solvents, facilitating its use in coupling reactions and protecting the carboxyl moiety during selective modifications. Its stereochemical purity makes it valuable for constructing enantiomerically defined peptides and bioactive compounds. The compound’s stability under mild conditions allows for versatile applications in solid-phase and solution-phase synthesis. Researchers favor it for its compatibility with standard deprotection strategies, such as hydrogenolysis, ensuring efficient downstream processing. Its role in producing tailored peptides underscores its importance in medicinal chemistry and biochemical studies.
D-Aspartic acid alpha-benzyl ester structure
6367-42-6 structure
Product Name:D-Aspartic acid alpha-benzyl ester
CAS No:6367-42-6
MF:C11H13NO4
MW:223.225223302841
CID:502495
Update Time:2025-05-28

D-Aspartic acid alpha-benzyl ester Chemical and Physical Properties

Names and Identifiers

    • D-Aspartic acid,N-(phenylmethyl)-
    • H-D-Asp-OBzl
    • D-Aspartic acid α-benzyl ester
    • (R)-N-Benzylasparaginsaeure
    • 1-Benzyl D-Aspartate
    • A-benzyl ester
    • AC1ODX0N
    • B2993
    • D-Aspartic acid
    • D-Aspartic Acid 1-Benzyl Ester
    • V1204
    • D-ASPARTIC ACID-OBZL
    • D-ASPARTIC ACID ALPHA-BENZYL ESTER
    • D-aspartic acid A-benzyl ester
    • N-(Phenylmethyl)-D-aspartic acid
    • (R)-2-(BenzylaMino)succinic acid
    • (3S)-3-AMMonio-4-(benzyloxy)-4-oxobutanoate
    • D-Asp-OBzl
    • D-Aspartic acid alpha-benzyl ester
    • MDL: MFCD23701389
    • Inchi: 1S/C11H13NO4/c13-10(14)6-9(11(15)16)12-7-8-4-2-1-3-5-8/h1-5,9,12H,6-7H2,(H,13,14)(H,15,16)/t9-/m1/s1
    • InChI Key: RKSKSWSMXZYPFW-SECBINFHSA-N
    • SMILES: C(O)(=O)[C@@H](CC(O)=O)NCC1=CC=CC=C1

Computed Properties

  • Exact Mass: 223.08449
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6

Experimental Properties

  • Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 209 ºC
  • Boiling Point: 391.0±37.0 °C at 760 mmHg
  • Flash Point: 190.3±26.5 °C
  • Refractive Index: 1.576
  • Solubility: Slightly soluble (2.7 g/l) (25 º C),
  • PSA: 86.63
  • LogP: 1.23210
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C
  • pka: 2.13±0.23(Predicted)

D-Aspartic acid alpha-benzyl ester Security Information

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